Cas no 1311317-31-3 (tert-butyl N-(2-amino-2-ethylbutyl)carbamate)
tert-butyl N-(2-amino-2-ethylbutyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (2-Amino-2-ethyl-butyl)-carbamic acid tert-butyl ester
- Carbamic acid, N-(2-amino-2-ethylbutyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(2-amino-2-ethylbutyl)carbamate
-
- Inchi: 1S/C11H24N2O2/c1-6-11(12,7-2)8-13-9(14)15-10(3,4)5/h6-8,12H2,1-5H3,(H,13,14)
- InChI Key: VTFJSWJQZQVKSS-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(N)(CC)CC
tert-butyl N-(2-amino-2-ethylbutyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B813288-25mg |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B813288-50mg |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B813288-250mg |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 250mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-73188-0.05g |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-73188-0.1g |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-73188-0.25g |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-73188-0.5g |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-73188-1.0g |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-73188-2.5g |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-73188-5.0g |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate |
1311317-31-3 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
tert-butyl N-(2-amino-2-ethylbutyl)carbamate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on tert-butyl N-(2-amino-2-ethylbutyl)carbamate
Professional Introduction to Compound with CAS No. 1311317-31-3 and Product Name: tert-butyl N-(2-amino-2-ethylbutyl)carbamate
The compound with the CAS number 1311317-31-3 and the product name tert-butyl N-(2-amino-2-ethylbutyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and bioorganic synthesis. The tert-butyl N-(2-amino-2-ethylbutyl)carbamate moiety, a key structural feature, contributes to its versatility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
In the realm of modern pharmaceutical research, the exploration of novel carbamate derivatives has become increasingly prominent. The N-(2-amino-2-ethylbutyl)carbamate group is particularly noteworthy for its ability to enhance the solubility and bioavailability of parent compounds, a critical factor in drug formulation. Recent studies have highlighted the compound's role as a precursor in the synthesis of protease inhibitors, which are essential in treating various chronic diseases. The presence of the tert-butyl group further stabilizes the carbamate core, improving its resistance to hydrolysis under physiological conditions.
The structural integrity of tert-butyl N-(2-amino-2-ethylbutyl)carbamate is complemented by its compatibility with a wide range of organic reactions, including nucleophilic substitution and condensation reactions. These attributes make it an indispensable tool in medicinal chemistry laboratories. Researchers have leveraged this compound to develop novel therapeutic agents targeting neurological disorders, infectious diseases, and metabolic syndromes. The compound's ability to undergo selective modifications allows for fine-tuning of its pharmacokinetic properties, thereby optimizing drug efficacy.
Recent advancements in computational chemistry have further elucidated the mechanistic pathways involving tert-butyl N-(2-amino-2-ethylbutyl)carbamate. Molecular modeling studies have revealed that this compound can form stable complexes with biological targets, enhancing binding affinity through hydrogen bonding and hydrophobic interactions. Such insights have been instrumental in designing next-generation drugs with improved target specificity and reduced side effects. The compound's role as a scaffold for drug discovery has been particularly emphasized in recent conferences and peer-reviewed journals.
The synthesis of tert-butyl N-(2-amino-2-ethylbutyl)carbamate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with green chemistry principles. The compound's stability under various storage conditions further underscores its practicality in industrial applications.
In conclusion, the compound with CAS no. 1311317-31-3, known as tert-butyl N-(2-amino-2-ethylbutyl)carbamate, represents a cornerstone in contemporary pharmaceutical research. Its unique structural features and functional versatility make it an invaluable asset in drug development pipelines. As scientific understanding continues to evolve, this compound is expected to play an even more pivotal role in addressing global health challenges through innovative therapeutic solutions.
1311317-31-3 (tert-butyl N-(2-amino-2-ethylbutyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)